Cas no 392296-99-0 (2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide structure
392296-99-0 structure
Product Name:2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
CAS No:392296-99-0
MF:C18H12ClF3N4O2S2
MW:472.891690254211
CID:5949530
PubChem ID:4677427
Update Time:2023-11-23

2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
    • 2-chloro-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
    • Benzamide, 2-chloro-N-[5-[[2-oxo-2-[[2-(trifluoromethyl)phenyl]amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
    • 2-chloro-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
    • AKOS024576995
    • 392296-99-0
    • F0417-0773
    • 2-chloro-N-{5-[({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
    • Inchi: 1S/C18H12ClF3N4O2S2/c19-12-7-3-1-5-10(12)15(28)24-16-25-26-17(30-16)29-9-14(27)23-13-8-4-2-6-11(13)18(20,21)22/h1-8H,9H2,(H,23,27)(H,24,25,28)
    • InChI Key: HWWYFJHTXAABLD-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(SCC(=O)NC2=CC=CC=C2C(F)(F)F)S1)(=O)C1=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 472.0042302g/mol
  • Monoisotopic Mass: 472.0042302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • pka: 6.91±0.50(Predicted)

2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Pricemore >>

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2-chloro-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Related Literature

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